Cas no 4107-62-4 (Methyl 3-Cyanoropionate)
Methyl 3-Cyanoropionate structure
Product Name:Methyl 3-Cyanoropionate
CAS No:4107-62-4
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD00058965
CID:329261
PubChem ID:77749
Update Time:2025-04-19
Methyl 3-Cyanoropionate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-cyanopropanoate
- 3-Cyanopropionic Acid Methyl Ester
- Methyl 3-Cyanopropionate
- Methyl 3-Cyanoropion
- Methyl 3-Cyanoropionate
- Propanoic acid,3-cyano-, methyl ester
- Methyl beta-cyanopropionate
- NSC 71943
- Propanoic acid, 3-cyano-, methyl ester
- Methyl cyanopropanoate
- 3-Cyanopropionic acid, methyl ester
- Propionic acid, 3-cyano-, methyl ester
- Methyl .beta.-cyanopropionate
- BPSKURPOKFSLHJ-UHFFFAOYSA-N
- 3-cyanopropanoic acid methyl ester
- Methyl3-Cyanopropionate
- PubChem12831
- NCIOpen2_000545
- BPSKURPOKFSLHJ-UHFFFAOYSA-
- 3-cyanopropionic acid methylester
- 3-cyano-p
- SY012328
- NSC-71943
- AKOS009159212
- NSC71943
- EN300-83190
- FT-0648575
- C0792
- MFCD00058965
- InChI=1/C5H7NO2/c1-8-5(7)3-2-4-6/h2-3H2,1H3
- BP-21411
- CS-W009546
- 3-Carbomethoxypropionitrile
- Z1179894109
- 4107-62-4
- DTXSID80194032
- AN4BQA3Q9E
- NS-01012
- SCHEMBL1050327
- 3-cyano-propionic acid methyl ester
- A825423
- 3-Carbomethoxypropionitrile; 3-Cyanopropionic acid methyl ester; Methyl 3-Cyanopropanoate; Methyl beta-cyanopropionate; NSC 71943
- DA-17670
- DTXCID90116523
-
- MDL： MFCD00058965
- Inchi： 1S/C5H7NO2/c1-8-5(7)3-2-4-6/h2-3H2,1H3
- InChI Key： BPSKURPOKFSLHJ-UHFFFAOYSA-N
- SMILES： O(C)C(CCC#N)=O
Computed Properties
- Exact Mass: 113.04800
- Monoisotopic Mass: 113.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
- Topological Polar Surface Area: 50.1
Experimental Properties
- Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 216°C(lit.)
- Flash Point: 87.5±9.4 ºC,
- Refractive Index: 1.4250 (589.3 nm 20 ºC)
- Solubility: Dissolution (44 g/l) (25 º C),
- PSA: 50.09000
- LogP: 0.46318
Methyl 3-Cyanoropionate Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H227-H301-H315-H319
- Warning Statement： P210-P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36-S53
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
Methyl 3-Cyanoropionate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-Cyanoropionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 156000-1g |
Methyl 3-cyanopropionate |
4107-62-4 | 98% | 1g |
£15.00 | 2021-07-01 | |
| Fluorochem | 156000-5ml |
Methyl 3-cyanopropionate |
4107-62-4 | 98% | 5ml |
￡52.00 | 2022-02-28 | |
| Fluorochem | 156000-25ml |
Methyl 3-cyanopropionate |
4107-62-4 | 98% | 25ml |
￡195.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135512-1ml |
Methyl 3-Cyanoropionate |
4107-62-4 | ≥99.0%(GC) | 1ml |
¥185.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135512-5ml |
Methyl 3-Cyanoropionate |
4107-62-4 | ≥99.0%(GC) | 5ml |
¥648.90 | 2023-09-02 | |
| TRC | M294815-1g |
Methyl 3-Cyanoropionate |
4107-62-4 | 1g |
$ 150.00 | 2023-09-07 | ||
| TRC | M294815-2.5g |
Methyl 3-Cyanoropionate |
4107-62-4 | 2.5g |
$ 201.00 | 2023-09-07 | ||
| TRC | M294815-10g |
Methyl 3-Cyanoropionate |
4107-62-4 | 10g |
$ 707.00 | 2023-09-07 | ||
| Apollo Scientific | OR923285-5g |
3-Cyanopropionic acid methyl ester |
4107-62-4 | 95% | 5g |
£110.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M75460-1g |
Methyl 3-cyanopropanoate |
4107-62-4 | 1g |
¥186.0 | 2021-09-04 |
Methyl 3-Cyanoropionate Related Literature
-
Andrzej Jończyk,Tomasz Ko?mierowski,Tadeusz Zdrojewski New J. Chem. 2003 27 295
-
Mei-Feng Wu,Zhi-Fa Liu,Shuai-Hua Wang,Jun Chen,Gang Xu,Fa-Kun Zheng,Guo-Cong Guo,Jin-Shun Huang CrystEngComm 2011 13 6386
-
Christophe Laroche,Dominique Harakat,Philippe Bertus,Jan Szymoniak Org. Biomol. Chem. 2005 3 3482
-
D. Hodson,G. Holt,D. K. Wall J. Chem. Soc. C 1970 971
-
5. Counterattack reagent: hexamethyldisilathiane in the conversion of nitro compounds into nitrilesShwu-Chen Tsay,Paul Gani,Jih Ru Hwu J. Chem. Soc. Perkin Trans. 1 1991 1493
4107-62-4 (Methyl 3-Cyanoropionate) Related Products
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